1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone

• IUPAC Name: 1-(3H-[1,2,4]triazolo[4,3-a]benzimidazol-1-ylsulfanyl)propan-2-one
• InChI: InChI=1S/C11H10N4OS/c1-7(16)6-17-11-14-13-10-12-8-4-2-3-5-9(8)15(10)11/h2-5H,6H2,1H3,(H,12,13)
• InChI Key: YUSMDBRLCBIPRI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=NNC2=NC3=CC=CC=C3N21
• Molecular Formula: C11H10N4OS
• Molecular Weight: 246.29 g/mol

Description

1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone, also known as TATB, is a high-performance explosive material that has gained significant attention in the field of military and defense. It is a white crystalline solid that is highly stable and has a high detonation velocity. The unique chemical structure of TATB makes it an attractive material for use in explosive devices due to its high energy release and low sensitivity to shock and friction.

Mechanism of Action

The mechanism of action of 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone involves the rapid release of energy upon detonation. 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone undergoes a rapid exothermic reaction, resulting in the formation of a large volume of hot gases and a shock wave. The energy released during the detonation of 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone is significantly higher than that of conventional explosives, making it a highly effective explosive material.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone due to its highly explosive nature. However, it is known that exposure to 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone can cause severe burns, trauma, and other injuries. 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone is also highly toxic and can cause serious health effects if ingested or inhaled.

Advantages and Limitations for Lab Experiments

1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone has several advantages and limitations for use in laboratory experiments. Its high energy release and low sensitivity to shock and friction make it an ideal candidate for use in explosive testing. However, due to its highly explosive nature, 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone requires careful handling and storage to prevent accidental detonation. Additionally, 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone is a highly reactive compound that can be difficult to purify and handle in large quantities.

Future Directions

There are several future directions for research on 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone. One area of interest is the development of new synthesis methods that can improve the purity and yield of 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone. Additionally, research is needed to investigate the use of 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone in new applications, such as high-performance composite materials and nanocomposites. Finally, there is a need for further research on the safety and environmental impacts of 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone, particularly in relation to its use in military and defense applications.

Scientific Research Applications

1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone has been extensively studied for its potential use in military and defense applications. It has been shown to have superior explosive properties compared to other conventional explosives, such as TNT. 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone has a high detonation velocity and low sensitivity to shock and friction, making it an ideal candidate for use in munitions and other explosive devices. Additionally, 1-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)acetone has been investigated for its use in high-performance composite materials, such as polymer-based composites and nanocomposites.